1,6-Anhydro-2,3-dideoxy-b-D-threo-hex-2-enopyranose
Overview
Description
1,6-Anhydro-2,3-dideoxy-b-D-threo-hex-2-enopyranose is a crucial component in the development of pharmaceutical drugs used for the treatment of various infectious diseases . Its unique structure enables it to effectively target specific microbes, making it instrumental in combating bacterial, viral, and fungal infections .
Molecular Structure Analysis
The molecular formula of 1,6-Anhydro-2,3-dideoxy-b-D-threo-hex-2-enopyranose is C6H8O3 . The IUPAC name is (1R,2R,5R)-6,8-dioxabicyclo [3.2.1]oct-3-en-2-ol . The InChI Key is JUEHHXVLFOIJJJ-HSUXUTPPSA-N .Scientific Research Applications
Precursor for Synthesis
1,6-Anhydro-2,3-dideoxy-b-D-threo-hex-2-enopyranose can be used as a precursor for the synthesis of various compounds. For instance, it can be used to synthesize 1,6-anhydro-2,4-dideoxy-β-D-glycerohexopyranos-3-ulose .
Polymerization
This compound can be used in the process of cationic ring-opening polymerization to produce quasi-linear polyglucose (PGlc) .
Production of Polynitrogenated Analogs
1,6-Anhydro-2,3-dideoxy-b-D-threo-hex-2-enopyranose can be used in the production of polynitrogenated analogs of glucopyranoses .
Synthesis of Fluorinated Compounds
It can be used in the synthesis of 3-deoxy-3-fluorogalactopyranose and acetylated 4-deoxy-4-fluorogalactopyranose .
Complex Formation with Rubidium
A complex of 1,6-Anhydro-2,3-dideoxy-b-D-threo-hex-2-enopyranose with rubidium has been characterized using 87Rb NMR spectroscopy, diffusion-ordered NMR spectroscopy (DOSY), and electrospray ionization .
Pharmaceutical Applications
This compound is a crucial component in the development of pharmaceutical drugs used for the treatment of various infectious diseases. Its unique structure enables it to effectively target specific microbes, making it instrumental in combating bacterial, viral, and fungal infections .
Mechanism of Action
Target of Action
The primary targets of 1,6-Anhydro-2,3-dideoxy-b-D-threo-hex-2-enopyranose are specific microbes. This compound is instrumental in combating bacterial, viral, and fungal infections .
Mode of Action
The unique structure of 1,6-Anhydro-2,3-dideoxy-b-D-threo-hex-2-enopyranose enables it to effectively target these microbes . .
Biochemical Pathways
It’s known that the compound plays a crucial role in the development of pharmaceutical drugs used for the treatment of various infectious diseases , but the exact pathways and their downstream effects are subjects of ongoing research.
Result of Action
The molecular and cellular effects of 1,6-Anhydro-2,3-dideoxy-b-D-threo-hex-2-enopyranose’s action are primarily its effectiveness against specific microbes, making it instrumental in combating bacterial, viral, and fungal infections . The exact molecular and cellular mechanisms are still under investigation.
Future Directions
properties
IUPAC Name |
(1R,2R,5R)-6,8-dioxabicyclo[3.2.1]oct-3-en-2-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O3/c7-4-1-2-6-8-3-5(4)9-6/h1-2,4-7H,3H2/t4-,5-,6-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUEHHXVLFOIJJJ-HSUXUTPPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C=CC(O1)O2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2[C@@H](C=C[C@H](O1)O2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901223658 | |
Record name | β-threo-Hex-2-enopyranose, 1,6-anhydro-2,3-dideoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901223658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,6-Anhydro-2,3-dideoxy-b-D-threo-hex-2-enopyranose | |
CAS RN |
52630-81-6 | |
Record name | β-threo-Hex-2-enopyranose, 1,6-anhydro-2,3-dideoxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52630-81-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | β-threo-Hex-2-enopyranose, 1,6-anhydro-2,3-dideoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901223658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.